Cas no 1592694-05-7 (5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1592694-05-7
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5706710
• PubChem ID: 116353250
• Update Time: 2025-08-03

5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725544
• 1592694-05-7
• 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 5-(cyclobutylmethylamino)-1,3-dimethyl-

• Inchi： 1S/C11H17N3O/c1-8-10(7-15)11(14(3)12-8)13(2)9-5-4-6-9/h7,9H,4-6H2,1-3H3
• InChI Key： XCFVJQMBDFXVEZ-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N(C)C1CCC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 359.2±37.0 °C(Predicted)
• pka: 2.86±0.10(Predicted)

Additional information on 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1592694-05-7)

The compound 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1592694-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The compound's cyclobutyl and pyrazole moieties are known to contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde exhibits notable inhibitory activity against specific kinase targets, which are implicated in the progression of certain cancers. For instance, recent findings published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), a family of proteins critical for cell cycle regulation. These findings suggest its potential as a lead compound for the development of CDK-targeted anticancer therapies.

Furthermore, the compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have been investigated in preclinical models. Results indicate that 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde possesses favorable drug-like characteristics, such as moderate plasma half-life and low toxicity profiles. These attributes enhance its candidacy for further optimization and clinical translation.

In addition to its anticancer potential, recent research has explored the compound's utility in other therapeutic areas. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines in murine models. This dual functionality underscores the versatility of 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde and its potential to address multiple disease indications.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility and formulation stability need to be addressed to facilitate its progression into clinical trials. Ongoing research efforts are focused on structural modifications and the development of prodrug strategies to overcome these limitations.

In conclusion, 5-[Cyclobutyl(methyl)amino]-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS: 1592694-05-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural properties, combined with its demonstrated biological activities, position it as a valuable candidate for further investigation. Future studies will likely focus on optimizing its pharmacological profile and exploring its therapeutic potential in greater depth.